Cas no 446286-94-8 (5-Bromo-N,N-dimethylpyrazin-2-amine)

• Product Name: 5-Bromo-N,N-dimethylpyrazin-2-amine
• CAS No: 446286-94-8
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• MDL: MFCD09879029
• CID: 324603
• PubChem ID: 45480292
• Update Time: 2025-10-29

5-Bromo-N,N-dimethylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N,N-dimethylpyrazin-2-amine
• 2-BROMO-5-DIMETHYLAMINOPYRAZINE
• 2-Pyrazinamine,5-bromo-N,N-dimethyl-
• 5-BROMO-2-(DIMETHYLAMINO)PYRAZINE
• (5-BROMO-PYRAZIN-2-YL)-DIMETHYL-AMINE
• FWXYKLVSUHVGKN-UHFFFAOYSA-N
• Pyrazinamine, 5-bromo-N,N-dimethyl-
• AB54253
• EN000837
• AK136914
• ST2406153
• AB0069974
• A872492
• 2-Bromo-5-(dimethylamino)pyrazine
• 446286-94-8
• SCHEMBL159830
• DTXSID00670287
• MFCD09879029
• O11388
• AMY27251
• SY017030
• AKOS015942863
• DS-5620
• CS-0043010
• 5-BROMO-N,N-DIMETHYL-2-PYRAZINAMINE
• DB-427662

• MDL： MFCD09879029
• Inchi： 1S/C6H8BrN3/c1-10(2)6-4-8-5(7)3-9-6/h3-4H,1-2H3
• InChI Key： FWXYKLVSUHVGKN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)N(C)C

Computed Properties

• Exact Mass: 200.99000
• Monoisotopic Mass: 200.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29

Experimental Properties

• Density: 1.554
• Boiling Point: 265.206°C at 760 mmHg
• Flash Point: 114.193°C
• Refractive Index: 1.599
• PSA: 29.02000
• LogP: 1.30510

5-Bromo-N,N-dimethylpyrazin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Bromo-N,N-dimethylpyrazin-2-amine

5-Bromo-N,N-dimethylpyrazin-2-amine (CAS No. 446286-94-8): A Comprehensive Overview

5-Bromo-N,N-dimethylpyrazin-2-amine (CAS No. 446286-94-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This brominated pyrazine derivative is known for its unique structural features and potential applications in drug discovery. The compound's molecular formula is C₆H₈BrN₃, and it belongs to the class of heterocyclic amines, which are widely studied for their bioactive properties.

The growing interest in 5-Bromo-N,N-dimethylpyrazin-2-amine can be attributed to its role as a key intermediate in the synthesis of more complex molecules. Researchers are particularly intrigued by its potential in developing targeted therapies, especially in areas such as oncology and neurology. The compound's bromine substituent and dimethylamino group contribute to its reactivity, making it a versatile building block in organic synthesis.

In recent years, the demand for high-purity 5-Bromo-N,N-dimethylpyrazin-2-amine has increased, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and research institutions are actively exploring its applications in the development of small molecule inhibitors and modulators of biological pathways. This aligns with current trends in personalized medicine and precision drug design.

From a chemical perspective, 5-Bromo-N,N-dimethylpyrazin-2-amine exhibits interesting properties that make it valuable for structure-activity relationship (SAR) studies. The presence of the bromine atom allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination. These transformations are crucial in medicinal chemistry for creating diverse libraries of bioactive compounds.

The synthesis of 5-Bromo-N,N-dimethylpyrazin-2-amine typically involves bromination of the corresponding pyrazine precursor followed by dimethylamination. Researchers have developed optimized protocols to achieve high yields and purity, which are essential for its application in drug discovery programs. Recent publications have highlighted its use in the preparation of kinase inhibitors and GPCR modulators, addressing some of the most challenging targets in modern pharmacology.

Quality control of 5-Bromo-N,N-dimethylpyrazin-2-amine is critical for research applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These quality assurance measures ensure reliable results in biological assays and structure-based drug design projects.

Looking at market trends, the global demand for specialty chemicals like 5-Bromo-N,N-dimethylpyrazin-2-amine is expected to grow steadily, particularly in the Asia-Pacific region where pharmaceutical R&D investments are increasing. Suppliers are focusing on improving production scalability while maintaining strict quality standards to meet the needs of academic and industrial researchers.

Safety considerations for handling 5-Bromo-N,N-dimethylpyrazin-2-amine follow standard laboratory protocols for organic compounds. Proper personal protective equipment (PPE) and adequate ventilation are recommended when working with this material. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and disposal guidelines.

In conclusion, 5-Bromo-N,N-dimethylpyrazin-2-amine (CAS No. 446286-94-8) represents an important tool in modern drug discovery. Its unique structural features and synthetic versatility make it valuable for medicinal chemistry applications. As research continues to uncover new biological targets, compounds like this will play an increasingly important role in the development of novel therapeutic agents.